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Compound of Interest

Compound Name: Agn 191976

Cat. No.: B15569142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AGN 191976 is a chemical entity that remains largely uncharacterized in publicly accessible

scientific literature. While the designation "AGN 191976" appears in some chemical vendor

catalogs, it is not a widely recognized identifier in major chemical databases. Extensive

investigation suggests that AGN 191976 is likely a synonym or internal tracking code for the

compound identified by the CAS number 8066-69-1. The formal IUPAC name for this

substance is N'-(4-nitrosophenyl)benzohydrazide;thioarsorosomethane. This guide provides a

summary of the available chemical structure information. However, a comprehensive in-depth

technical guide on its synthesis and biological activity cannot be constructed due to the

conspicuous absence of published experimental data.

Chemical Structure and Identification
The compound associated with AGN 191976 is a complex consisting of two distinct chemical

entities: N'-(4-nitrosophenyl)benzohydrazide and thioarsorosomethane.

Table 1: Chemical Identification of AGN 191976 Components
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Identifier Value

Common Name AGN 191976

CAS Number 8066-69-1

Component 1 IUPAC Name N'-(4-nitrosophenyl)benzohydrazide

Component 2 IUPAC Name thioarsorosomethane

Molecular Formula C₁₄H₁₄AsN₃O₂S

The benzohydrazide component possesses a core structure common in medicinal chemistry,

while the thioarsorosomethane component introduces an organoarsenic moiety, suggesting

potential for unique biological interactions.

Synthesis and Experimental Protocols
A thorough search of scientific databases and chemical literature did not yield any specific,

peer-reviewed experimental protocols for the synthesis of AGN 191976 or its components

under the CAS number 8066-69-1. While general methods for the synthesis of benzohydrazide

derivatives are known, the specific pathway to N'-(4-nitrosophenyl)benzohydrazide and its

subsequent complexation with thioarsorosomethane is not documented in available resources.

Quantitative Data
No quantitative data regarding the synthesis (e.g., reaction yields, optimal conditions) or

physicochemical properties (e.g., melting point, solubility, spectral data) of AGN 191976 could

be retrieved from public sources.

Biological Activity and Signaling Pathways
There is no published research detailing the biological activity of AGN 191976. Consequently,

no information on its mechanism of action, potential therapeutic targets, or associated signaling

pathways is available. This lack of data prevents the creation of any diagrams representing its

biological workflow.

Logical Relationship Diagram
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Due to the absence of experimental data, a logical workflow for the synthesis and

characterization of AGN 191976 can only be presented as a hypothetical process.

Hypothetical Synthesis Workflow
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Caption: Hypothetical workflow for the synthesis and characterization of AGN 191976.

Conclusion
The identity of AGN 191976 is likely linked to the chemical compound with CAS number 8066-

69-1, N'-(4-nitrosophenyl)benzohydrazide;thioarsorosomethane. However, the core
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requirements for an in-depth technical guide—namely, detailed experimental protocols,

quantitative data, and biological activity information—are not available in the public domain.

The information presented here is based on the limited data from chemical vendor databases.

Further research and publication of experimental work are necessary to fully elucidate the

synthesis, structure, and function of this compound.

To cite this document: BenchChem. [The Enigmatic Compound AGN 191976: A Review of
Available Chemical Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569142#synthesis-and-chemical-structure-of-agn-
191976]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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